Cas no 918655-08-0 (1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-)

1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)- structure
918655-08-0 structure
Product name:1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-
CAS No:918655-08-0
MF:C10H6N6O2
MW:242.193640232086
CID:771977
PubChem ID:71426537

1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole, 3-nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-
    • 3-nitroso-4-(4-phenyltriazol-1-yl)-1,2,5-oxadiazole
    • 918655-08-0
    • DTXSID00845291
    • 3-Nitroso-4-(4-phenyl-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazole
    • Inchi: InChI=1S/C10H6N6O2/c17-12-9-10(14-18-13-9)16-6-8(11-15-16)7-4-2-1-3-5-7/h1-6H
    • InChI Key: SQBMAVDMVULNCM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CN(N=N2)C3=NON=C3N=O

Computed Properties

  • Exact Mass: 242.05522346g/mol
  • Monoisotopic Mass: 242.05522346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 99.1Ų

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